Cas no 2680715-96-0 (1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine)

• Product Name: 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine
• CAS No: 2680715-96-0
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• CID: 5648354
• PubChem ID: 165909793
• Update Time: 2025-06-09

1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2680715-96-0
• 1-(5-bromopyrazin-2-yl)pyrrolidin-3-amine
• EN300-28277474
• 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C8H11BrN4/c9-7-3-12-8(4-11-7)13-2-1-6(10)5-13/h3-4,6H,1-2,5,10H2
• InChI Key： KJWQCCZSUPFSEX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N1CCC(C1)N

Computed Properties

• Exact Mass: 242.01671g/mol
• Monoisotopic Mass: 242.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55Ų

Additional information on 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine

Professional Introduction to 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine (CAS No: 2680715-96-0)

1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and development. This compound, identified by the CAS number 2680715-96-0, has garnered considerable attention due to its structural uniqueness and potential therapeutic benefits. The molecular structure of this compound features a brominated pyrazine ring linked to a pyrrolidine core, which makes it a valuable intermediate in synthesizing various bioactive molecules.

The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is a common motif in medicinal chemistry. Its presence in 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine enhances the compound's reactivity and binding affinity to biological targets. The bromine substituent at the 5-position of the pyrazine ring further modulates its chemical properties, making it an excellent candidate for further functionalization. This feature is particularly useful in cross-coupling reactions, which are pivotal in constructing complex molecular architectures.

The pyrrolidine moiety in the compound's name, 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine, contributes to its overall pharmacological profile. Pyrrolidine derivatives are well-documented for their role in various biological processes, including enzyme inhibition and receptor binding. The amine group at the 3-position of the pyrrolidine ring provides a site for further derivatization, enabling the synthesis of a wide array of analogs with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine in developing novel therapeutics. Studies have demonstrated that such compounds exhibit promising activities against a range of diseases, including cancer, infectious diseases, and neurological disorders. The structural features of this compound make it an attractive scaffold for designing molecules that can interact selectively with disease-causing targets.

In the realm of oncology research, 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine has shown potential as an anti-cancer agent. Preclinical studies have indicated that derivatives of this compound can inhibit key enzymes involved in tumor growth and proliferation. The bromine atom on the pyrazine ring plays a crucial role in these interactions by enhancing binding affinity to target proteins. This has spurred interest among researchers to explore its efficacy in combination therapies with other anti-cancer drugs.

The compound's applicability extends beyond oncology. Infectious disease research has also benefited from the use of 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine and its derivatives. Preliminary findings suggest that certain analogs can disrupt essential pathways in pathogens, offering a new perspective for developing antibiotics and antiviral agents. The ability to modify both the pyrazine and pyrrolidine moieties allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it a versatile tool in drug design.

Neurological disorders represent another area where 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine holds promise. Research has indicated that this compound can interact with neurotransmitter receptors, potentially leading to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The precise structural features of this molecule enable it to modulate neural activity without causing significant side effects, which is crucial for therapeutic applications.

The synthesis of 1-(5-Bromopyrazin-2-yl)pyrrolidin-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more efficient and scalable for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

In conclusion, 1-(5-Bromopyrazin-2-ylopryrrolidin)-3-am ine (CAS No: 2680715960) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural composition and reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow further.